Cas no 61267-55-8 (Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-)

• Product Name: Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-
• CAS No: 61267-55-8
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 486508
• PubChem ID: 12348362
• Update Time: 2025-04-19

Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-
• 3-amino-6-(bromomethyl)pyrazine-2-carbonitrile
• 61267-55-8
• DTXSID60493055

• Inchi： 1S/C6H5BrN4/c7-1-4-3-10-6(9)5(2-8)11-4/h3H,1H2,(H2,9,10)
• InChI Key： TYFPZCNVBYVWIA-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C#N)N=1)N

Computed Properties

• Exact Mass: 211.96985
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.59